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Compound of Interest

Compound Name: 3-Bromo-5-fluoropyridine

Cat. No.: B183902

Technical Overview of 3-Bromo-5-fluoropyridine
For Researchers, Scientists, and Drug Development Professionals
This document provides a concise technical summary of the core physicochemical properties of

3-Bromo-5-fluoropyridine, a key building block in organic synthesis and pharmaceutical
development.

Core Molecular Data

The fundamental molecular attributes of 3-Bromo-5-fluoropyridine are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and molecular
modeling.

Parameter Value

Molecular Formula C5H3BrEN[1][2][3]
Molecular Weight 175.99 g/mol [2]
CAS Number 407-20-5[1][2][4]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b183902?utm_src=pdf-interest
https://www.benchchem.com/product/b183902?utm_src=pdf-body
https://www.benchchem.com/product/b183902?utm_src=pdf-body
https://www.aromsyn.com/product/407-20-5.html;jsessionid=48B07EFDCAD81C375826DCAB3DFB9A0E
https://www.sigmaaldrich.com/DE/de/product/aldrich/646296
https://www.chemsrc.com/en/cas/407-20-5_1101111.html
https://www.sigmaaldrich.com/DE/de/product/aldrich/646296
https://www.aromsyn.com/product/407-20-5.html;jsessionid=48B07EFDCAD81C375826DCAB3DFB9A0E
https://www.sigmaaldrich.com/DE/de/product/aldrich/646296
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8684466.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Bromo-5-fluoropyridine is typically a colorless to light yellow liquid or solid.[5] It is soluble in
organic solvents such as dichloromethane and chloroform.[5]

Applications in Research and Development

3-Bromo-5-fluoropyridine serves as a crucial intermediate in the synthesis of a wide range of
organic molecules.[5] Its unique substitution pattern on the pyridine ring makes it a valuable
precursor for creating complex molecular architectures with potential biological activity.[5]
Consequently, it is frequently utilized in medicinal chemistry for the development of novel
therapeutic agents, including antibacterial and other pharmacologically active compounds.[5] It
Is also an important raw material in the preparation of high-efficiency pesticides.[5]

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental identifiers.

/Molecular Formula: C5HSBrFN\

3-Bromo-5-fluoropyridine Molecular Weight: 175.99 g/mol
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Core properties of 3-Bromo-5-fluoropyridine.

Note on Experimental Protocols and Signaling Pathways: The determination of a compound's
molecular weight and formula is based on its atomic composition and does not involve
experimental protocols or signaling pathways in the context of this document. Detailed
synthetic methodologies and biological activity assays would be presented in separate, specific
research papers or patents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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